2-Dimethylamino-3-benzoylphenylacetic Acid

• Molecular Formula: C17H17NO3
• Molecular Weight: 283.32 g/mol
• IUPAC Name: 2-[3-benzoyl-2-(dimethylamino)phenyl]acetic acid
• InChI: InChI=1S/C17H17NO3/c1-18(2)16-13(11-15(19)20)9-6-10-14(16)17(21)12-7-4-3-5-8-12/h3-10H,11H2,1-2H3,(H,19,20)
• InChI Key: YWLBYZXTJKMZPN-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(C=CC=C1C(=O)C2=CC=CC=C2)CC(=O)O

Description

2-Dimethylamino-3-benzoylphenylacetic Acid is a useful research compound. Its molecular formula is C17H17NO3 and its molecular weight is 283.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 500 mg. (1.85 mmole) of methyl 2-dimethylamino-3-benzoylphenylacetate and 15 ml. of 3N sodium hydroxide was refluxed for 1.5 hr. under nitrogen. The cooled filtered reaction mixture was diluted with an equal volume of water and neutralized with glacial acetic acid. The precipitate which formed could not be recrystallized and was therefore dissolved in benzene and placed on a magnesium silicate column. The column was eluted with benzene-acetone to give 300 mg. of product which melted at 144°-146° C. after recrystallization from benzene-isooctane.